Cas no 4188-70-9 (2-tert-Butoxyprop-1-ene)

2-tert-Butoxyprop-1-ene structure
2-tert-Butoxyprop-1-ene structure
Product Name:2-tert-Butoxyprop-1-ene
CAS No:4188-70-9
MF:C7H14O
MW:114.185462474823
CID:2827004
PubChem ID:12791486
Update Time:2025-04-21

2-tert-Butoxyprop-1-ene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL12891742
    • SCHEMBL471023
    • 2-tert-Butoxyprop-1-ene
    • 4188-70-9
    • DTXCID00460781
    • DTXSID70509974
    • Inchi: 1S/C7H14O/c1-6(2)8-7(3,4)5/h1H2,2-5H3
    • InChI Key: UIFUVEPTFQPRDX-UHFFFAOYSA-N
    • SMILES: O(C(=C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 114.104465066Da
  • Monoisotopic Mass: 114.104465066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 9.2Ų
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